2-Oxazolemethanol
Overview
Description
2-Oxazolemethanol is a chemical compound with the linear formula C4H5NO2 . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of 2-Oxazolemethanol is represented by the linear formula C4H5NO2 . This structure includes one nitrogen and one oxygen atom, which are part of a five-membered heterocyclic ring .
Chemical Reactions Analysis
Oxazoline-based compounds, such as 2-Oxazolemethanol, are known for their reactivity. They are often used in synthetic organic chemistry, especially in the synthesis of other oxazolines . The synthesis of oxazolines typically involves the reaction of amino alcohols with nitriles, carboxylic acids, and aldehydes .
Scientific Research Applications
Polymer Chemistry and Materials Science
2-Oxazolemethanol, with the linear formula C₄H₅NO₂, belongs to the oxazole family. Researchers have explored its applications in polymer chemistry and materials science:
- Poly (2-oxazoline)s (POx) : These polymers exhibit exceptional properties, making them suitable for various biomedical applications. POx can be used as a versatile platform for drug delivery systems, tissue engineering scaffolds, and wound healing materials .
Computational Chemistry and Molecular Modeling
2-Oxazolemethanol is amenable to computational studies:
Mechanism of Action
Target of Action
Oxazole derivatives, which include 2-oxazolemethanol, are known to have a wide spectrum of biological activities and can interact with various enzymes and receptors .
Mode of Action
Oxazole derivatives, in general, are known to interact with biological systems through numerous non-covalent interactions . The specific interaction of 2-Oxazolemethanol with its targets and the resulting changes are yet to be elucidated.
Biochemical Pathways
Oxazole derivatives have been reported to exhibit a variety of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . These activities suggest that oxazole derivatives may affect multiple biochemical pathways, but the exact pathways and their downstream effects need further investigation.
Result of Action
It is known that oxazole derivatives can exhibit a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Action Environment
It is known that the compound should be stored in an inert atmosphere and in a freezer under -20°c , suggesting that temperature and atmospheric conditions may affect its stability.
Safety and Hazards
Future Directions
While specific future directions for 2-Oxazolemethanol are not well-documented, there is a general interest in the development of new synthetic routes for oxazoline-based compounds . Additionally, given their biological activities, these compounds may have potential applications in the development of new antimicrobial treatments .
properties
IUPAC Name |
1,3-oxazol-2-ylmethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NO2/c6-3-4-5-1-2-7-4/h1-2,6H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEHJKGRLVGZCMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=N1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80564014 |
Source
|
| Record name | (1,3-Oxazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80564014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
130551-92-7 |
Source
|
| Record name | (1,3-Oxazol-2-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80564014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,3-oxazol-2-ylmethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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